Cas no 2228757-67-1 (O-2-(2-chloro-4-methylphenyl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(2-chloro-4-methylphenyl)-2-methylpropylhydroxylamine
• CAS No: 2228757-67-1
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 5963670
• PubChem ID: 165858651
• Update Time: 2025-08-04

O-2-(2-chloro-4-methylphenyl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-chloro-4-methylphenyl)-2-methylpropylhydroxylamine
• 2228757-67-1
• EN300-1993354
• O-[2-(2-chloro-4-methylphenyl)-2-methylpropyl]hydroxylamine

• Inchi： 1S/C11H16ClNO/c1-8-4-5-9(10(12)6-8)11(2,3)7-14-13/h4-6H,7,13H2,1-3H3
• InChI Key： YPIMXJMSXVSDDQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C(C)(C)CON

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(2-chloro-4-methylphenyl)-2-methylpropylhydroxylamine

O-2-(2-Chloro-4-Methylphenyl)-2-Methylpropylhydroxylamine: A Comprehensive Overview

O-2-(2-chloro-4-methylphenyl)-2-methylpropylhydroxylamine is a chemical compound with the CAS number 2228757-67-1. This compound has garnered significant attention in recent years due to its unique properties and potential applications in various fields. The compound's structure, which includes a hydroxylamine group attached to a substituted phenyl ring, makes it a versatile molecule with promising uses in pharmaceuticals, agrochemicals, and materials science.

The hydroxylamine functional group in this compound plays a crucial role in its reactivity and versatility. Hydroxylamines are known for their ability to act as nucleophiles in various reactions, making them valuable intermediates in organic synthesis. The presence of the chlorine substituent on the phenyl ring further enhances the compound's reactivity and selectivity in different chemical transformations. Recent studies have explored the use of this compound as an intermediate in the synthesis of bioactive molecules, particularly in the development of new drug candidates.

In terms of synthesis, O-2-(2-chloro-4-methylphenyl)-2-methylpropylhydroxylamine can be prepared through a variety of methods. One common approach involves the reaction of an appropriate chloroarene with hydroxylamine derivatives under specific conditions. Researchers have optimized these conditions to improve yield and purity, ensuring that the compound can be produced efficiently on an industrial scale. The methyl groups present in the molecule also contribute to its stability and solubility, making it suitable for use in diverse chemical environments.

The application of this compound extends beyond organic synthesis. Recent advancements have highlighted its potential as a building block for the development of novel agrochemicals. For instance, studies have shown that derivatives of this compound exhibit promising activity against various plant pathogens, making them candidates for next-generation pesticides and fungicides. The chlorine substituent plays a pivotal role in these applications by enhancing the molecule's bioavailability and efficacy.

In addition to its practical applications, O-2-(2-chloro-4-methylphenyl)-2-methylpropylhydroxylamine has also been studied for its pharmacological properties. Preclinical studies have demonstrated that this compound exhibits selective activity against certain enzymes, suggesting its potential as a lead compound for drug discovery. Researchers are currently exploring its efficacy in treating conditions such as inflammation and oxidative stress, where modulation of specific enzyme pathways is critical.

From an environmental perspective, understanding the behavior of O-2-(2-chloro-4-methylphenyl)-2-methylpropylhydroxylamine in different ecosystems is essential for ensuring sustainable use. Studies have shown that the compound undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. However, further research is needed to fully characterize its fate and impact in various environmental compartments.

In conclusion, O-2-(2-chloro-4-methylphenyl)-2-methylpropylhydroxylamine is a multifaceted compound with significant potential across multiple disciplines. Its unique structure, reactivity, and versatility make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.